2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid

Stereochemistry Chiral Building Blocks Procurement Quality Control
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H14O4
Molecular Weight 186.20 g/mol
Cat. No. B13262531
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Technical Parameters


Basic Identity
Product Name2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid
Molecular FormulaC9H14O4
Molecular Weight186.20 g/mol
Structural Identifiers
SMILESCC(C)(C)OC(=O)C1CC1C(=O)O
InChIInChI=1S/C9H14O4/c1-9(2,3)13-8(12)6-4-5(6)7(10)11/h5-6H,4H2,1-3H3,(H,10,11)
InChIKeyIQIADELBDBDDAW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Procurement & Identification


2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid (synonyms: 2-tert-Butoxycarbonylcyclopropanecarboxylic acid; 2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid) is a cyclopropane-derived bifunctional building block featuring both a Boc-protected amine-equivalent and a free carboxylic acid moiety. Its molecular formula is C₉H₁₄O₄ with a molecular weight of 186.21 g/mol . The compound exists as multiple stereoisomeric forms with distinct CAS registry numbers—notably 1378831-04-9 (racemic or unspecified stereochemistry) [1], 1083181-22-9 (alternative registry) , 1909288-13-6 (1R,2R enantiomer) , and 202212-68-8 (1S,2R-rel) —making stereochemical specification critical for procurement. The compound serves primarily as a rigid aminocyclopropyl building block in peptide synthesis and pharmaceutical intermediate preparation, with the Boc group providing temporary protection for amine functionality during multi-step synthetic sequences [2]. Physical properties include appearance as a white crystalline powder, melting point of approximately 100–105°C, and moderate solubility in ethyl acetate and dichloromethane; the compound is moisture-sensitive and requires storage in tightly sealed containers under inert atmosphere at 2–8°C .

Stereochemical-control study fit: Requires explicit enantiomer specification; not interchangeable across CAS registries
Rigid peptidomimetic workflow: Bifunctional Boc-protected scaffold for constrained peptide and foldamer synthesis
Selection context: Moisture-sensitive crystalline solid; requires inert-atmosphere storage

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Irreplaceability vs. Proline Analogs


Substituting 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid with seemingly similar building blocks—such as Boc-protected proline derivatives (e.g., Boc-Pro-OH, Boc-4-hydroxyproline), linear Boc-amino acids (e.g., Boc-cyclopropylalanine), or simple cyclopropanecarboxylic acid (lacking the Boc-protected amino-equivalent)—introduces fundamentally different structural and functional outcomes. The cyclopropane ring imposes an exocyclic bond angle of approximately 120° and locks the C=O groups in an s-cis (bisected) conformation, a geometric constraint absent in proline's five-membered pyrrolidine ring or in linear amino acid backbones [1]. This rigid scaffold induces distinct secondary structural motifs in peptides, such as eight-membered hydrogen-bonded rings in β-peptides, whereas cyclohexane analogs preferentially form ten-membered rings under identical conditions [1]. Furthermore, the metabolic fate of cyclopropane-containing compounds differs markedly from linear counterparts: cyclopropanecarboxylic acid derivatives exhibit prolonged in vivo half-life in rat models compared to unmodified 3-arylpropionic acids due to resistance to oxidative metabolism at benzylic positions [2]. The presence of both the Boc-protected amine-equivalent and the free carboxylic acid enables orthogonal functionalization strategies that are unavailable in simpler cyclopropane derivatives lacking the Boc group or in proline analogs where the amine is integrated into the ring system. These differences in conformational control, metabolic stability, and synthetic versatility make generic substitution scientifically unsound for applications requiring predictable peptide folding behavior or metabolic persistence.

Target Scaffold
Cyclopropane ring imposes ~120° exocyclic bond angle and s-cis carbonyl conformation
Generic Substitute
Proline or linear amino acid analogs lack geometric constraint, altering secondary structure induction
1
Metabolic stability context may differ
Linear arylpropionic acids undergo benzylic oxidation; cyclopropane scaffold resists this clearance pathway
2
H-bonded ring size may shift
Cyclohexane analogs form 10-membered rings; cyclopropane reliably induces 8-membered turns in β-peptides
3
Stereochemical attribution requires verification
Mere chemical name matching risks unintended enantiomer procurement; ≥5 distinct CAS registries exist

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Quantitative Comparison Evidence


Stereochemical Procurement Risk Across Enantiomers

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid presents a unique procurement challenge not encountered with achiral or single-stereoisomer building blocks such as Boc-Pro-OH (Boc-protected proline) or simple cyclopropanecarboxylic acid. The compound exists in at least five distinct CAS-registered stereochemical forms: racemic or unspecified stereochemistry (1378831-04-9) , alternative racemic registry (1083181-22-9) , the (1R,2R) enantiomer (1909288-13-6) , the (1S,2R)-rel form (202212-68-8) , and the (1R,2R) Boc-ACPC-OH variant (245115-25-7) [1]. In contrast, Boc-L-proline possesses a single defined CAS (15761-39-4) with predictable stereochemical outcome. The procurement consequence is that researchers must verify stereochemical identity beyond mere chemical name matching—a burden not required for proline-based building blocks. Vendor purity specifications range from 95% (Chemshuttle) to ≥97% (Aladdin) to ≥98% (Chemscene) , with price differentials across stereoisomers: racemic 1378831-04-9 priced at approximately USD 353/100mg and USD 613/250mg , while the (1R,2R) enantiomer carries premium pricing at approximately USD 222.90/100mg .

Stereochemical Procurement Risk
Data to verify
≥5 distinct CAS registries vs. 1 for Boc-L-proline
Supports stereochemical-control workflow review
Vendor specification burden: 95–98% purity range reported
Stereochemistry Chiral Building Blocks Procurement Quality Control Enantiomeric Purity

Metabolic Stability Advantage Over Arylpropionic Acids

The cyclopropane carboxylic acid scaffold confers quantifiable metabolic stabilization not observed in structurally similar linear or five-membered ring systems. Cyclopropanecarboxylic acid analogs exhibited longer half-life in rat pharmacokinetic studies compared to unmodified 3-arylpropionic acids [1]. This effect is attributed to the cyclopropane ring's resistance to oxidative metabolism at the C3 benzylic position—a major clearance pathway for linear 3-arylpropionic acids—resulting in prolonged systemic exposure. In contrast, linear amino acid derivatives and proline-based building blocks lack this cyclopropane-induced metabolic shielding. The differentiation extends to conjugation efficiency: in rat hepatocyte and kidney slice assays, cyclopropanecarboxylic acid was the best substrate for carnitine conjugate formation among cycloalkylcarboxylic acids tested, outperforming cyclobutanecarboxylic acid (CBCA), cyclohexanecarboxylic acid (CHCA), and cyclopentanecarboxylic acid (CPECA) [2]. For glycine conjugation, cyclopropanecarboxylic acid similarly demonstrated superior substrate efficacy, whereas CPECA was the least effective substrate for both glycine and carnitine conjugates [2].

Metabolic Stability
Class-level inference
Ranked best substrate for carnitine conjugation among cycloalkyl acids tested
Supports PK exposure-model interpretation
Rat hepatocyte/kidney slice assays; in vivo half-life context
Metabolic Stability Pharmacokinetics Drug Design Cyclopropane Effect

Conformational Control of H-Bonded Ring Size

The cyclopropane ring in 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid imposes a unique conformational constraint that fundamentally alters peptide secondary structure formation compared to larger cycloalkyl analogs. In X-ray crystallographic studies of β-oligopeptides constructed from 1-(aminomethyl)cyclopropanecarboxylic acid (bearing the same cyclopropane-carboxylic acid scaffold), the characteristic secondary structural motif is an eight-membered hydrogen-bonded ring with H-bonding between next-neighbor residues [1]. Under identical conditions, the corresponding cyclohexane derivative forms ten-membered hydrogen-bonded rings [1]. This difference arises from the cyclopropane ring's exocyclic bond angle of approximately 120° and the forced s-cis (bisected) conformation of the C=O groups on the three-membered ring—a geometric constraint not present in the cyclohexane analog, whose exocyclic CO group may adopt s-trans, perpendicular, axial, or equatorial positions [1]. IR spectroscopy and concentration- and temperature-dependent NMR measurements confirm that this eight-membered ring arrangement persists in solution (CHCl₃ and CD₂Cl₂), establishing it as a robust, medium-independent conformational preference [1].

H-Bonded Ring Size
Class-level inference
8-membered (cyclopropane) vs. 10-membered (cyclohexane) rings
Reported foldamer structural motif context
Confirmed by X-ray and variable-temperature NMR
Peptide Conformation β-Peptides Secondary Structure Foldamer Design

Diastereomer-Dependent Enzyme Inhibition Potency

The stereochemical configuration of cyclopropane-containing amino acid derivatives produces quantifiable differences in biological activity that are not observed with simpler linear or monocyclic building blocks. Among N-Boc-protected 2,3-methano-m-tyrosine derivatives prepared from cyclopropanecarboxylic acid precursors, the (+)-(E)-diastereomer exhibited the most potent inhibition of L-aromatic amino acid decarboxylase (Dopa decarboxylase) with a Ki of 22 µM, while the (-)-(Z)-diastereomer showed 2.2-fold weaker inhibition with a Ki of 49 µM [1]. This diastereomer-dependent activity differential—greater than a factor of 2—demonstrates that stereochemical purity is not merely an analytical specification but a functional necessity for biological applications. In contrast, proline derivatives and linear Boc-amino acids do not exhibit this magnitude of stereochemically driven potency variation against this enzymatic target.

Diastereomer Potency
Class-level inference
2.2× Ki difference (22 vs. 49 µM)
Supports enantiomer-attribution review
Dopa decarboxylase inhibition context
Enzyme Inhibition Dopa Decarboxylase Diastereoselectivity Structure-Activity Relationship

Scalable Synthesis of N-Boc-Cyclopropylamine Derivatives

The synthetic accessibility of Boc-protected cyclopropane carboxylic acid derivatives has been demonstrated at industrially relevant scales, establishing a procurement advantage over less accessible constrained building blocks. 1-Cyclopropylcyclopropanecarboxylic acid was prepared on a 900 mmol scale from 1-bromo-1-cyclopropylcyclopropane in 64% yield (89% on a 12.4 mmol laboratory scale) [1]. Subsequent Curtius degradation employing the Weinstock protocol furnished the N-Boc-protected (1-cyclopropyl)cyclopropylamine in 76% yield [1]. This contrasts with cyclopropane-modified proline analogues such as Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, which require six synthetic steps from (2S,4R)-4-hydroxyproline using a modified Simmons–Smith reaction with careful optimization to avoid racemization at chiral centers [2]—a lengthier sequence with correspondingly higher procurement cost and lower availability. The demonstrated multigram preparative capacity for N-Boc-cyclopropane amino acid derivatives [3] further supports the commercial viability of this scaffold class.

Scalable Synthesis
Reported
900 mmol demonstrated scale, 64–89% yield
Supports supply-chain continuity review
Curtius degradation; multigram enantiomer resolution available
Process Chemistry Scalable Synthesis Boc Protection Curtius Degradation

2-(Tert-butoxycarbonyl)cyclopropanecarboxylic Acid: Validated Application Scenarios


Foldamer and Constrained β-Peptide Design

Researchers designing β-peptide foldamers or conformationally constrained peptidomimetics should prioritize 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid when the desired secondary structural motif is an eight-membered hydrogen-bonded turn between adjacent residues. As established by X-ray crystallographic evidence, cyclopropane-containing β-oligopeptides reliably form eight-membered H-bonded rings, whereas cyclohexane analogs produce ten-membered rings under identical conditions [1]. This difference in ring size—driven by the cyclopropane ring's exocyclic bond angle of approximately 120° and forced s-cis carbonyl conformation—provides a predictable, crystallographically validated folding element that cannot be replicated using Boc-protected proline derivatives or larger cycloalkyl building blocks [1]. The conformational preference persists in solution as confirmed by IR and variable-temperature NMR spectroscopy, ensuring reproducibility across different experimental environments.

Extended Pharmacokinetic Profiles in Drug Discovery

Medicinal chemistry teams optimizing lead compounds for improved metabolic stability should consider incorporating the cyclopropane carboxylic acid scaffold when comparator data indicate rapid clearance via benzylic oxidation or inefficient conjugation. Cyclopropanecarboxylic acid analogs demonstrate prolonged in vivo half-life in rat models compared to unmodified 3-arylpropionic acids, an effect attributed to resistance against C3 benzylic oxidative metabolism [2]. Additionally, in rat hepatocyte and kidney slice assays, cyclopropanecarboxylic acid ranks as the most efficient substrate for carnitine conjugate formation among cycloalkylcarboxylic acids tested—outperforming cyclobutane, cyclohexane, and cyclopentane analogs [3]. This dual advantage (metabolic shielding plus conjugation efficiency) makes 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid a strategic choice for programs where extended systemic exposure or favorable clearance mechanisms are critical selection criteria.

Stereochemically Defined Enzyme Inhibitor Development

Investigators developing stereochemically sensitive enzyme inhibitors—particularly those targeting L-aromatic amino acid decarboxylase or related enzymes—must obtain the precisely specified stereoisomer of 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid. Experimental data demonstrate that diastereomers of cyclopropane-containing amino acid derivatives exhibit a 2.2-fold difference in enzyme inhibition potency (Ki = 22 µM vs. 49 µM) [4]. This quantifiable potency differential directly validates that stereochemical identity is not merely an analytical checkbox but a functional determinant of biological activity. Procurement of the incorrect stereoisomer would result in approximately half the inhibitory potency—a statistically and pharmacologically meaningful difference that justifies rigorous vendor qualification and certificate-of-analysis verification . This application scenario is particularly relevant for structure-activity relationship studies where subtle conformational effects drive target engagement.

Process Development and Preclinical Supply Chain

Process chemistry groups planning multi-gram syntheses or preclinical supply campaigns should favor 2-(tert-butoxycarbonyl)cyclopropanecarboxylic acid and related N-Boc-cyclopropane derivatives based on demonstrated scalability. Literature precedent establishes that 1-cyclopropylcyclopropanecarboxylic acid can be prepared on a 900 mmol scale (approximately 100+ grams) in 64% yield, with subsequent Boc-protected amine formation proceeding in 76% yield via Curtius degradation [5]. Furthermore, multigram quantities of enantiomerically pure N-Boc-cyclopropane amino acid analogs have been isolated via preparative HPLC resolution (1.5 g and 1.0 g of enantiomers respectively) [6]. This contrasts with structurally more complex constrained proline analogs (e.g., Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid) which require six-step syntheses with careful racemization control [7], potentially introducing supply chain bottlenecks for larger-scale applications. The demonstrated scalability provides procurement confidence for programs advancing toward IND-enabling studies.

Application
Selection Property
Validation Focus
Foldamer and constrained β-peptide design
Cyclopropane-induced 8-membered H-bond turn preference
X-ray and NMR secondary structure confirmation
Extended pharmacokinetic profile studies
Resistance to benzylic oxidation; conjugation substrate rank
In vivo half-life model context; carnitine conjugation review
Stereochemically defined inhibitor development
Enantiomer-attribution review; Ki context
Diastereomer-dependent enzyme inhibition endpoint review
Process development and preclinical supply
Demonstrated multigram synthetic scalability
Curtius degradation and preparative HPLC resolution review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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